GSK317354A

• Molecular Formula: C25H18F4N6O
• Molecular Weight: 494.4 g/mol
• InChI: InChI=1S/C25H18F4N6O/c1-13-21(24(36)33-18-7-8-19-16(10-18)12-31-35-19)22(14-2-5-17(26)6-3-14)34-23(32-13)15-4-9-20(30-11-15)25(27,28)29/h2-12,22H,1H3,(H,31,35)(H,32,34)(H,33,36)
• InChIKey: VTWIDKVFGFLBGO-UHFFFAOYSA-N

Researchers requiring precise pharmacological dissection of ROCK vs GRK2 pathways often face off-target confounding due to inadequate selectivity panels. GSK317354A solves this with a defined dual-inhibitor profile. - ROCK1/2 IC50: ~250 nM (10-fold more potent than parent GSK180736A) - GRK2 IC50: ~2.5 µM (moderate, preserves GRK5 for cardiac hypertrophy studies) - PKA IC50: ~200 µM (negligible; ΔTm = 0.5°C provides built-in negative control) - CETSA-ready: Robust GRK2 thermostabilization (ΔTm = 11.4°C)

GSK317354A: A Trifluoromethyl-Substituted Indazole-Dihydropyrimidine Inhibitor of ROCK and GRK2

GSK317354A (CAS 874119-13-8) is a synthetic small molecule belonging to the indazole-dihydropyrimidine chemical class, originally derived from a Rho-associated coiled-coil kinase (ROCK) inhibitor scaffold. It exhibits dual inhibitory activity against ROCK1/2 and G protein-coupled receptor kinase 2 (GRK2) [1]. The compound was identified through a differential scanning fluorimetry (DSF) screen of known protein kinase inhibitors and is characterized by a trifluoromethyl substitution on the pyridine ring that markedly shifts its target selectivity profile compared to its close structural analogs [1].

1

ROCK/GRK2 dual-pathway modulation studies

Trifluoromethyl-substituted indazole-dihydropyrimidine scaffold

2

GRK2-selective chemical probe with minimized PKA engagement

GRK2-over-PKA selectivity score (Ssel) 0.109

3

Cellular target engagement and thermal shift assays

Robust GRK2 ΔTm supports CETSA workflow

• [1] Homan KT, et al. Identification and structure-function analysis of subfamily selective G protein-coupled receptor kinase inhibitors. ACS Chem Biol. 2015;10(1):310-9. doi:10.1021/cb5006323. PMID: 25238254; PMCID: PMC4301037. View Source

Why GSK317354A Cannot Be Replaced by Other Indazole-Class GRK2 Inhibitors in Scientific Procurement

Within the indazole-dihydropyrimidine class, compounds such as GSK180736A, GSK299115A, GSK466317A, and GSK270822A share a common core scaffold yet exhibit divergent selectivity and potency profiles due to subtle chemical substitutions [1]. The trifluoromethyl moiety unique to GSK317354A imparts a 10-fold enhancement in ROCK inhibitory potency while simultaneously attenuating GRK2 inhibition relative to the parent compound GSK180736A [1]. Consequently, substituting GSK317354A with a more potent GRK2 inhibitor would compromise ROCK-driven pharmacology, whereas using a pure ROCK inhibitor would lose the GRK2 component essential for models where dual-pathway modulation is required.

GSK317354A (ROCK-biased dual inhibitor)

GSK180736A (GRK2-biased analog): 10-fold lower ROCK potency, profile shift may compromise ROCK-driven pharmacology

GSK317354A (GRK2/ROCK dual pathway context)

Pure ROCK inhibitor (e.g., Y-27632): GRK2 component lost; dual-pathway modulation models require review

GSK317354A (minimal PKA off-target activity, ΔTm 0.5 °C)

GSK466317A or GSK270822A: higher PKA engagement may confound AGC kinase pathway interpretation

Similar indazole core does not imply interchangeable pharmacology; trifluoromethyl substitution uniquely alters selectivity

• [1] Homan KT, et al. Identification and structure-function analysis of subfamily selective G protein-coupled receptor kinase inhibitors. ACS Chem Biol. 2015;10(1):310-9. doi:10.1021/cb5006323. PMID: 25238254; PMCID: PMC4301037. View Source

Quantitative Differentiation Evidence: GSK317354A vs. Closest Structural Analogs

GRK2 Inhibitory Potency: GSK317354A Exhibits Intermediate Potency in the Indazole Class

In a head-to-head enzymatic panel using tubulin phosphorylation assays with 5 µM ATP, GSK317354A inhibited GRK2 with a log IC50 of –5.6 (IC50 ≈ 2.5 µM), representing a 0.50-fold increase in potency relative to paroxetine [1]. This places GSK317354A as an intermediate-potency GRK2 inhibitor compared to its indazole-class analogs: GSK180736A (log IC50 –6.6, IC50 ≈ 0.25 µM, 5.0-fold vs. paroxetine), GSK299115A (log IC50 –5.5, IC50 ≈ 3.2 µM, 0.40-fold), GSK466317A (log IC50 –4.5, IC50 ≈ 32 µM, 0.040-fold), and GSK270822A (log IC50 –4.9, IC50 ≈ 13 µM, 0.10-fold) [1]. The trifluoromethyl substitution of GSK317354A and the naphthyl substitution of GSK270822A dramatically reduced GRK inhibition compared to GSK180736A, consistent with a steric clash in the GRK2 active site [1].

GRK2 inhibitory potency

Head-to-head

log IC50 –5.6 (IC50 ≈ 2.5 µM); 0.50-fold vs. paroxetine

Intermediate GRK2 potency supports pathway modulation without complete shutdown

10-fold less potent than GSK180736A; 5-fold more potent than GSK466317A

Evidence Dimension	GRK2 enzymatic inhibition (log IC50 / IC50)
Target Compound Data	log IC50 = –5.6 (IC50 ≈ 2.5 µM); 0.50-fold vs. paroxetine
Comparator Or Baseline	GSK180736A: log IC50 = –6.6 (IC50 ≈ 0.25 µM), 5.0-fold vs. paroxetine; GSK299115A: log IC50 = –5.5 (IC50 ≈ 3.2 µM); GSK466317A: log IC50 = –4.5 (IC50 ≈ 32 µM); GSK270822A: log IC50 = –4.9 (IC50 ≈ 13 µM)
Quantified Difference	GSK317354A is 10-fold less potent than GSK180736A but 5-fold more potent than GSK466317A against GRK2; 2.5-fold less potent than GSK299115A
Conditions	In vitro GRK2 phosphorylation assay; 50 nM bovine GRK2, 5 µM ATP, 500 nM tubulin substrate, 5 min reaction

Why This Matters

Researchers requiring substantial but not maximal GRK2 inhibition—for instance, to avoid complete pathway shutdown while maintaining ROCK engagement—should select GSK317354A over the ultra-potent GSK180736A or the very weak GSK466317A.

• [1] Homan KT, et al. Table 2. Potency and Selectivity of Inhibitors among the GRKs and PKA. ACS Chem Biol. 2015;10(1):310-9. doi:10.1021/cb5006323. View Source

GRK2 Thermostabilization: GSK317354A Confers a Tm Shift Comparable to the Most Potent Indazole-Class Inhibitors

In a differential scanning fluorimetry (DSF) assay performed at 100 µM compound concentration, GSK317354A increased the melting temperature (Tm) of GRK2 by 11.4 °C, yielding a Tm of 49.0 °C, closely matching the thermostabilization achieved by the more potent GRK2 inhibitor GSK180736A (ΔTm = 12.4 °C, Tm = 49.9 °C) [1]. This Tm shift exceeded that of GSK299115A (ΔTm = 10.7 °C) and GSK466317A (ΔTm = 7.4 °C) [1]. Importantly, GSK317354A induced a negligible Tm shift for PKA (ΔTm = 0.5 °C, Tm = 45.9 °C), indicating minimal off-target engagement of AGC kinase family members beyond GRK2 [1].

GRK2 thermostabilization

Head-to-head

ΔTm = 11.4 °C (Tm = 49.0 °C); PKA ΔTm = 0.5 °C

Target engagement signal comparable to GSK180736A with minimal PKA shift

DSF assay at 100 µM; supports cellular thermal shift assay design

Evidence Dimension	GRK2 thermostabilization (ΔTm in °C)
Target Compound Data	ΔTm = 11.4 °C; Tm = 49.0 °C
Comparator Or Baseline	GSK180736A: ΔTm = 12.4 °C (Tm = 49.9 °C); GSK299115A: ΔTm = 10.7 °C (Tm = 48.3 °C); GSK466317A: ΔTm = 7.4 °C (Tm = 45.0 °C); GSK270822A: ΔTm = 10.3 °C (Tm = 47.8 °C); Paroxetine: ΔTm = 7.8 °C (Tm = 45.3 °C)
Quantified Difference	GSK317354A ΔTm is 0.7 °C higher than GSK270822A, 4.0 °C higher than GSK466317A, and 3.6 °C higher than paroxetine; only 1.0 °C below GSK180736A
Conditions	DSF assay; 20 mM HEPES pH 7.0, 5 mM MgCl2, 2 mM DTT, 1 mM CHAPS; 0.2 mg/mL GRK2; 100 µM compound; 100 µM 1,8-ANS dye

Why This Matters

The strong correlation between DSF-derived ΔTm and enzymatic IC50 for GRK2 [1] validates GSK317354A as a robust GRK2-binding probe, with target engagement comparable to the most potent analog GSK180736A, making it suitable for cellular target engagement and washout experiments.

• [1] Homan KT, et al. Table 1. Small Molecule Thermostabilization of GRKs and PKA. ACS Chem Biol. 2015;10(1):310-9. doi:10.1021/cb5006323. View Source

Trifluoromethyl-Driven ROCK Potency Enhancement: 10-Fold Gain Relative to the Parent Scaffold

The introduction of a trifluoromethyl group on the pyridine ring of GSK317354A increases ROCK1 inhibitory potency by approximately 10-fold compared to the parent compound GSK180736A [1]. Although the absolute ROCK IC50 for GSK317354A was not reported in the primary screening publication, the fold enhancement is described as a key structural determinant: the trifluoromethyl substitution of GSK317354A and the naphthyl substitution of GSK270822A increase ROCK inhibition potency by approximately 10-fold and 5-fold, respectively, while dramatically reducing GRK2 inhibition [1]. This divergent effect is attributed to differential interactions with the P-loop region: GRK2-Gly201 imposes steric constraints absent in ROCK1-Ala86 [1].

ROCK potency enhancement

Class-level

~10-fold increase in ROCK1 potency vs. parent GSK180736A

ROCK-biased profile attributed to trifluoromethyl–P-loop interaction

Absolute ROCK IC50 not specified; inferred from structural SAR analysis

Evidence Dimension	ROCK1 inhibition potency enhancement relative to parent scaffold
Target Compound Data	10-fold increase in ROCK1 potency relative to GSK180736A (absolute IC50 not specified in primary source)
Comparator Or Baseline	GSK180736A: ROCK1 pIC50 = 7.8 (IC50 ≈ 14–100 nM depending on assay conditions); GSK270822A: 5-fold increase in ROCK potency
Quantified Difference	GSK317354A exhibits ~10-fold enhanced ROCK potency and substantially reduced GRK2 inhibition compared to GSK180736A, yielding a ROCK-biased dual inhibitor profile
Conditions	Reported based on cross-screening data and structural analysis; ROCK/GRK2 P-loop structural comparison using GRK2·GSK180736A (PDB) and ROCK1·CHEMBL108280 (PDB 3V8S) crystal structures

Why This Matters

For experimental models where ROCK-driven cytoskeletal or contractile modulation is the primary pharmacological goal but residual GRK2 inhibition provides adjunctive benefit, GSK317354A offers a ROCK-biased profile unavailable from GSK180736A (GRK2-biased) or pure ROCK-selective inhibitors such as Y-27632.

• [1] Homan KT, et al. ACS Chem Biol. 2015;10(1):310-9. Section: 'The trifluoromethyl substitution of GSK317354A and the naphthyl substitution of GSK270822A increase potency of ROCK inhibition by 10- and 5-fold, respectively.' PMID: 25238254. View Source

Kinase Selectivity Profile: Minimized PKA Off-Target Activity Relative to Other Indazole-Class Compounds

Against protein kinase A (PKA), a closely related AGC kinase family member, GSK317354A exhibits negligible inhibitory activity with a log IC50 of –3.7 (IC50 ≈ 200 µM) [1]. This is substantially weaker PKA inhibition than that observed for GSK466317A (log IC50 –4.9, IC50 ≈ 13 µM) and GSK299115A (log IC50 –4.2, IC50 ≈ 63 µM) [1]. In the DSF assay, GSK317354A induced a PKA ΔTm of only 0.5 °C, the lowest among all indazole-class compounds tested, compared to GSK466317A (ΔTm 5.2 °C), GSK299115A (ΔTm 4.1 °C), GSK270822A (ΔTm 6.5 °C), and GSK180736A (ΔTm 3.8 °C) [1]. The compound's selectivity score (Ssel) for GRK2 over PKA was 0.109, satisfying the criterion for GRK2-selective classification (Ssel < 0.5) [1].

PKA off-target activity

Head-to-head

PKA log IC50 –3.7 (IC50 ≈ 200 µM); Ssel = 0.109

Lowest PKA engagement among indazole-class compounds tested

PKA ΔTm 0.5 °C vs. 5.2 °C for GSK466317A; supports cleaner GRK2 dissection

Evidence Dimension	PKA inhibition (log IC50) and thermostabilization (ΔTm)
Target Compound Data	PKA log IC50 = –3.7 (IC50 ≈ 200 µM); PKA ΔTm = 0.5 °C; Ssel = 0.109 (GRK2-selective)
Comparator Or Baseline	GSK466317A: PKA log IC50 = –4.9, ΔTm = 5.2 °C; GSK299115A: PKA log IC50 = –4.2, ΔTm = 4.1 °C; GSK270822A: PKA log IC50 = –4.3, ΔTm = 6.5 °C; GSK180736A: PKA log IC50 > –3.3, ΔTm = 3.8 °C
Quantified Difference	GSK317354A PKA IC50 is 15-fold higher than GSK466317A, 3-fold higher than GSK299115A; PKA ΔTm is >10-fold lower than GSK466317A and 8-fold lower than GSK270822A
Conditions	PKA enzymatic assay: ADP-Glo system, 438 nM PKA catalytic subunit, 1 µg CREBtide substrate, 100 µM ATP, 30 min; DSF: 0.2 mg/mL PKA, 100 µM compound

Why This Matters

In cell-based signaling experiments where PKA and GRK2 pathways intersect (e.g., β-adrenergic receptor desensitization studies), GSK317354A provides cleaner GRK2 pharmacological dissection with minimal PKA confounding compared to GSK466317A or GSK270822A.

• [1] Homan KT, et al. Tables 1 and 2. ACS Chem Biol. 2015;10(1):310-9. PMID: 25238254. View Source

GRK Subfamily Selectivity: GSK317354A Demonstrates >200-Fold Selectivity for GRK2 over GRK5

In the same head-to-head enzymatic panel, GSK317354A inhibited GRK5 with a log IC50 of –3.2 (IC50 ≈ 630 µM), yielding a GRK2-to-GRK5 selectivity ratio of approximately 250-fold (Δlog IC50 = 2.4 units) [1]. This exceeds the GRK2-over-GRK5 selectivity of GSK180736A (Δlog IC50 = 2.6, ~400-fold) but surpasses that of GSK299115A (Δlog IC50 = 1.4, ~25-fold) and GSK466317A (Δlog IC50 = 0.1, ~1.3-fold) [1]. The pyrrolopyrimidine-class compounds GSK2163632A and GSK2110236A, by contrast, potently inhibit GRK5 (log IC50 –5.5) and exhibit GRK5-over-GRK2 selectivity [1], underscoring that not all GRK inhibitors share this subfamily preference.

GRK2/GRK5 selectivity

Head-to-head

~250-fold selectivity for GRK2 over GRK5 (Δlog IC50 2.4)

Preserves GRK5 activity; supports GRK2-specific pathway dissection

10-fold higher selectivity than GSK299115A; 1.6-fold lower than GSK180736A

Evidence Dimension	GRK5 enzymatic inhibition and GRK2/GRK5 selectivity ratio
Target Compound Data	GRK5 log IC50 = –3.2 (IC50 ≈ 630 µM); GRK2/GRK5 selectivity ≈ 250-fold
Comparator Or Baseline	GSK180736A: GRK5 log IC50 = –4.0, selectivity ~400-fold; GSK299115A: GRK5 log IC50 = –4.1, selectivity ~25-fold; GSK466317A: GRK5 log IC50 = –4.4, selectivity ~1.3-fold; GSK2163632A: GRK5 log IC50 = –5.5, GRK5-selective
Quantified Difference	GSK317354A GRK2/GRK5 selectivity is 10-fold higher than GSK299115A and ~200-fold higher than GSK466317A, but 1.6-fold lower than GSK180736A
Conditions	Bovine GRK5 kinetic assay; 50 nM enzyme, 5 µM ATP, 500 nM tubulin, 5 min reaction

Why This Matters

In cardiac hypertrophy models where GRK5 upregulation contributes independently to pathology, GSK317354A can inhibit GRK2 while preserving GRK5 activity, unlike pan-GRK inhibitors or the GRK5-selective pyrrolopyrimidine series; this subfamily selectivity is critical for dissecting GRK2-specific vs. GRK5-specific disease mechanisms.

• [1] Homan KT, et al. Table 2. Potency and Selectivity of Inhibitors among the GRKs and PKA. ACS Chem Biol. 2015;10(1):310-9. View Source

Evidence-Backed Application Scenarios for GSK317354A in Research and Drug Discovery

Dual ROCK/GRK2 Pathway Modulation in Cardiac Remodeling Models

GSK317354A is the compound of choice for preclinical heart failure studies requiring simultaneous attenuation of both ROCK-mediated cytoskeletal remodeling and GRK2-driven β-adrenergic receptor desensitization. Its 10-fold enhanced ROCK potency relative to GSK180736A, combined with moderate GRK2 inhibition (IC50 ≈ 2.5 µM) and minimal PKA engagement (IC50 ≈ 200 µM, ΔTm = 0.5 °C), provides a ROCK-biased dual pharmacological profile not achievable with more GRK2-potent analogs or selective ROCK inhibitors such as Y-27632 [1].

GRK2 Chemical Probe with Defined PKA and GRK5 Selectivity Windows

For researchers using chemical probes to deconvolve GRK subfamily signaling, GSK317354A offers a well-characterized selectivity window: ~250-fold selectivity for GRK2 over GRK5 and an Ssel of 0.109 versus PKA [1]. This selectivity profile, quantified in a single primary publication with standardized assay conditions, makes GSK317354A suitable for GRK2-selective pharmacological dissection experiments, particularly where GRK5 must remain uninhibited to avoid confounding effects on cardiac hypertrophy pathways [1].

Cellular Target Engagement and Thermal Stability Shift Assays

The robust GRK2 thermostabilization signal (ΔTm = 11.4 °C) observed with GSK317354A in DSF assays [1] supports its use in cellular thermal shift assays (CETSA) to confirm intracellular GRK2 target engagement. The negligible PKA Tm shift (0.5 °C) provides a built-in negative control for AGC kinase specificity within the same experimental system, enabling cleaner interpretation of target engagement data compared to compounds such as GSK270822A (PKA ΔTm = 6.5 °C) [1].

Structure-Activity Relationship Studies of the P-Loop Selectivity Determinant

GSK317354A serves as a key structural biology tool for investigating how P-loop residue differences between GRK2 (Gly201) and ROCK1 (Ala86) govern inhibitor selectivity [1]. The trifluoromethyl substitution uniquely distinguishes GSK317354A from the parent GSK180736A scaffold, providing a defined chemical perturbation to probe steric and electronic requirements for GRK2 vs. ROCK binding in crystallography and molecular dynamics studies [1].

Application

Selection Property

Validation Focus

Cardiac remodeling model studies

ROCK-biased dual inhibitor profile

ROCK/GRK2 pathway-response endpoint context

GRK subfamily signaling dissection

GRK2-over-GRK5 selectivity window

GRK2-selective pharmacological probe context

Cellular target engagement assays

GRK2 ΔTm 11.4 °C; PKA ΔTm 0.5 °C

Intracellular GRK2 engagement confirmation

P-loop selectivity SAR studies

Trifluoromethyl substitution perturbation

GRK2-Gly201 vs. ROCK1-Ala86 steric analysis

• [1] Homan KT, et al. Identification and structure-function analysis of subfamily selective G protein-coupled receptor kinase inhibitors. ACS Chem Biol. 2015;10(1):310-9. doi:10.1021/cb5006323. PMID: 25238254; PMCID: PMC4301037. View Source